Cas no 62692-12-0 (1,3-Dioxolane, 4-butyl-5-ethynyl-2,2-dimethyl-, cis-)

• Product name: 1,3-Dioxolane, 4-butyl-5-ethynyl-2,2-dimethyl-, cis-
• CAS No: 62692-12-0
• MF: C₁₁H₁₈O₂
• MW: 182.25942
• CID: 434982
• PubChem ID: 12786178

1,3-Dioxolane, 4-butyl-5-ethynyl-2,2-dimethyl-, cis- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane, 4-butyl-5-ethynyl-2,2-dimethyl-, cis-
• (4S,5R)-4-Butyl-5-ethynyl-2,2-dimethyl-1,3-dioxolane
• 62692-12-0
• DTXSID50509811

• Inchi： InChI=1S/C11H18O2/c1-5-7-8-10-9(6-2)12-11(3,4)13-10/h2,9-10H,5,7-8H2,1,3-4H3/t9-,10+/m1/s1
• InChI Key： UWXBYJCDZSDSJP-ZJUUUORDSA-N
• SMILES： CCCCC1C(OC(O1)(C)C)C#C

Computed Properties

• Exact Mass: 182.13074
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų
• XLogP3: 2.4

Experimental Properties

• PSA: 18.46